Cas no 2228287-57-6 (3-(6-methoxypyridin-3-yl)propane-1-thiol)

• Product Name: 3-(6-methoxypyridin-3-yl)propane-1-thiol
• CAS No: 2228287-57-6
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6212669
• PubChem ID: 165689532
• Update Time: 2025-06-10

3-(6-methoxypyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)propane-1-thiol
• 2228287-57-6
• EN300-1804306

• Inchi： 1S/C9H13NOS/c1-11-9-5-4-8(7-10-9)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： VGCDYIBIOSHCLU-UHFFFAOYSA-N
• SMILES： SCCCC1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.1Ų

Additional information on 3-(6-methoxypyridin-3-yl)propane-1-thiol

Comprehensive Overview of 3-(6-methoxypyridin-3-yl)propane-1-thiol (CAS No. 2228287-57-6): Properties, Applications, and Industry Insights

The compound 3-(6-methoxypyridin-3-yl)propane-1-thiol (CAS No. 2228287-57-6) is a specialized organic molecule featuring a methoxypyridine backbone coupled with a propane-thiol functional group. This unique structure grants it versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 3-(6-methoxypyridin-3-yl)propane-1-thiol", "CAS 2228287-57-6 uses", and "thiol derivatives in drug development", reflecting its growing relevance in modern chemistry.

In recent years, the demand for pyridine-based thiols has surged due to their role as intermediates in bioconjugation and catalysis. The methoxy group in this compound enhances its solubility and reactivity, making it valuable for designing targeted drug delivery systems. A trending topic in 2024 is the integration of such compounds into green chemistry protocols, aligning with global sustainability goals. Searches for "eco-friendly thiol synthesis" and "pyridine derivatives in renewable energy" highlight this shift.

The physicochemical properties of 3-(6-methoxypyridin-3-yl)propane-1-thiol include a moderate molecular weight and a thiol (-SH) group that enables facile disulfide bond formation. This feature is critical in peptide modification and polymer crosslinking, areas gaining traction in biomedical engineering. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a point of interest for queries such as "CAS 2228287-57-6 analytical methods".

From a commercial perspective, suppliers often list this compound under keywords like "high-purity 6-methoxypyridine thiol" or "CAS 2228287-57-6 supplier". Its stability under inert conditions makes it suitable for long-term storage, though precautions against oxidation are recommended. The compound’s logP value and hydrogen bonding capacity are frequently discussed in forums focused on QSAR modeling, addressing queries like "predicting reactivity of thiol-pyridine hybrids".

Innovative applications of 3-(6-methoxypyridin-3-yl)propane-1-thiol extend to flavor and fragrance industries, where its sulfurous notes are explored. Additionally, its potential in metal-organic frameworks (MOFs) for gas storage has sparked academic interest, coinciding with searches for "thiol-MOFs for carbon capture". As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

Future research directions may focus on optimizing scalable synthesis routes and exploring nanotechnology integrations. With rising interest in precision medicine, this compound’s role in biomarker labeling could expand. Industry reports suggest a compound annual growth rate (CAGR) of ~8% for similar functionalized thiols, driven by pharmaceutical R&D investments.